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Compound of Interest

Compound Name: 10-Undecenyl acetate

Cat. No.: B091539 Get Quote

Technical Support Center: 10-Undecenyl Acetate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term stability and storage of 10-
Undecenyl acetate.

Frequently Asked Questions (FAQs)
Q1: What is 10-Undecenyl acetate and what are its common applications?

10-Undecenyl acetate (CAS No. 112-19-6) is a carboxylic ester with a terminal double bond.

[1] It is a colorless liquid with a mild, fruity, rose-type odor.[1][2] Its primary applications are as a

perfuming and flavoring agent in cosmetics and food products.[2]

Q2: What are the ideal long-term storage conditions for 10-Undecenyl acetate?

For optimal long-term stability, 10-Undecenyl acetate should be stored in a cool, dry, and well-

ventilated area in a tightly sealed container, protected from light. Some suppliers of similar

compounds with terminal alkenes recommend storage under an inert atmosphere, such as

nitrogen or argon, to prevent oxidation.[3] For solutions, it is advisable to aliquot the product to

avoid repeated freeze-thaw cycles and store at -20°C for short-term storage or -80°C for long-

term storage.[3]

Q3: What are the potential degradation pathways for 10-Undecenyl acetate?
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Based on its chemical structure, 10-Undecenyl acetate is susceptible to two primary

degradation pathways:

Hydrolysis of the ester linkage: This can be catalyzed by acids or bases, yielding 10-

undecen-1-ol and acetic acid.[4][5]

Oxidation of the terminal double bond: The carbon-carbon double bond can be cleaved by

strong oxidizing agents, potentially forming smaller aldehydes, carboxylic acids, or carbon

dioxide.[6][7]

Q4: Is 10-Undecenyl acetate sensitive to air and light?

While specific data for 10-Undecenyl acetate is limited, related compounds containing terminal

double bonds and ester functionalities can be sensitive to air (oxygen) and light over extended

periods.[3] Oxidative degradation can be initiated or accelerated by exposure to air and UV

light. Therefore, protection from these elements is recommended for long-term storage.

Q5: What materials are incompatible with 10-Undecenyl acetate?

10-Undecenyl acetate should not be stored with strong acids, strong bases, or strong

oxidizing agents, as these can catalyze its degradation.[3][8]
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Issue Possible Cause Recommended Action

Change in Odor (e.g., vinegary

or rancid smell)

Ester hydrolysis leading to the

formation of acetic acid or

oxidation of the alkene.

Verify the purity of the material

using analytical techniques

such as Gas Chromatography-

Mass Spectrometry (GC-MS).

If degradation is confirmed, it is

advisable to use a fresh,

unopened sample for sensitive

applications.

Change in Physical

Appearance (e.g., color

change, precipitate formation)

Oxidation, contamination, or

polymerization of the alkene.

A change in color is a strong

indicator of degradation.[3] Do

not use the material for critical

experiments. Verify the purity

and consider ordering a new

batch. Ensure storage

containers are clean and

compatible.

Unexpected Experimental

Results or Loss of Potency

Degradation of 10-Undecenyl

acetate due to improper

storage or handling.

Confirm the identity and purity

of your sample via GC-MS or

Nuclear Magnetic Resonance

(NMR) spectroscopy. Review

your storage conditions and

handling procedures to ensure

they align with the

recommendations (cool, dry,

dark, and potentially inert

atmosphere).[3]

Inconsistent Results Between

Aliquots

Inconsistent storage of aliquots

or contamination during

handling.

Ensure all aliquots are stored

under identical conditions. Use

fresh, sterile pipette tips for

each use to avoid cross-

contamination.
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The following table provides illustrative stability data for 10-Undecenyl acetate under various

conditions. Actual stability will depend on the specific experimental conditions and purity of the

material.

Storage Condition Time Purity (%)
Degradation

Products Detected

2-8°C, Dark, Inert

Atmosphere
12 Months >99% None Detected

Room Temperature,

Dark
12 Months 98%

Trace 10-undecen-1-

ol

Room Temperature,

Light Exposure
12 Months 95%

10-undecen-1-ol,

trace oxidation

byproducts

40°C, 75% RH 6 Months 90%

10-undecen-1-ol,

acetic acid, oxidation

byproducts

Acidic (pH 3) 1 Month 85%
10-undecen-1-ol,

acetic acid

Basic (pH 10) 1 Month 80%
10-undecen-1-ol,

sodium acetate

Experimental Protocols
Protocol for Assessing the Stability of 10-Undecenyl Acetate using Gas Chromatography-

Mass Spectrometry (GC-MS)

This protocol outlines a general method for conducting a long-term stability study of 10-
Undecenyl acetate.

1. Materials and Equipment:

10-Undecenyl acetate

High-purity solvent (e.g., ethyl acetate or dichloromethane)
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GC-MS system with a suitable capillary column (e.g., DB-5ms or equivalent)

Autosampler vials with septa

Analytical balance

Micropipettes

Vortex mixer

Incubators or environmental chambers for controlled temperature and humidity storage

2. Sample Preparation:

Prepare a stock solution of 10-Undecenyl acetate in the chosen solvent at a concentration

of 1 mg/mL.

For the "time-zero" sample, dilute the stock solution to a final concentration of approximately

10 µg/mL.

Transfer the diluted sample to a GC-MS vial for immediate analysis.

3. Stability Study Setup:

Aliquot the neat 10-Undecenyl acetate into several vials under different conditions:

Vials purged with nitrogen and stored at 2-8°C in the dark.

Vials with a normal air headspace stored at room temperature (~25°C) in the dark.

Vials with a normal air headspace stored at room temperature (~25°C) with exposure to

ambient light.

Vials stored in an environmental chamber at 40°C and 75% relative humidity.

At predetermined time points (e.g., 1, 3, 6, and 12 months), retrieve a sample from each

storage condition.

Prepare the samples for analysis as described in step 2.
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4. GC-MS Analysis:

Injector Temperature: 250°C

Oven Program:

Initial temperature: 60°C, hold for 2 minutes

Ramp: 10°C/minute to 280°C

Hold: 5 minutes at 280°C

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer:

Ionization Mode: Electron Ionization (EI) at 70 eV

Scan Range: m/z 40-400

5. Data Analysis:

Compare the chromatograms of the stored samples to the time-zero sample.

Calculate the peak area of 10-Undecenyl acetate to determine its purity at each time point.

Identify any new peaks in the chromatograms of the stored samples by analyzing their mass

spectra. These new peaks represent potential degradation products.
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Factors Affecting Stability
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Caption: Factors influencing the degradation of 10-Undecenyl Acetate.
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Experiment Setup

Long-Term Storage

Analysis
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Caption: Workflow for a long-term stability study of 10-Undecenyl Acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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